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Introduction: The Rise of Azetidines and the
Enzymatic Advantage

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial
structural motifs in modern drug discovery.[1][2][3] Their inherent ring strain and unique three-
dimensional geometry offer a compelling combination of structural rigidity and metabolic
stability, making them attractive scaffolds for modulating the pharmacokinetic and
pharmacodynamic properties of bioactive molecules.[1][4] Several FDA-approved drugs,
including baricitinib, cobimetinib, and azelnidipine, feature the azetidine core, highlighting its
significance in medicinal chemistry.[1]

Traditionally, the synthesis of these strained ring systems has presented considerable
challenges, often requiring harsh reaction conditions and complex multi-step procedures.[3][5]
However, the field of biocatalysis is providing elegant and sustainable solutions. Enzymes offer
unparalleled chemo-, regio-, and stereoselectivity, operating under mild, aqueous conditions.
This guide provides an in-depth exploration of key enzymatic reactions involving azetidine
derivatives, offering detailed protocols and insights for researchers, scientists, and drug
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development professionals. We will delve into the enzymatic construction of the azetidine ring,
its targeted modification, and the design of azetidine-containing enzyme inhibitors,
underscoring the transformative potential of biocatalysis in this exciting area of chemical
biology.

I. Enzymatic Synthesis of the Azetidine Ring:
Nature's Blueprint and Bioengineered Innovations

The enzymatic construction of the strained azetidine ring represents a significant advancement
over traditional synthetic methods. Nature has evolved sophisticated enzymatic machinery for
this purpose, and modern protein engineering has further expanded the biocatalytic toolkit.

A. De Novo Synthesis of Azetidine Amino Acids by Non-
Haem Iron-Dependent Enzymes

A groundbreaking discovery has unveiled a biosynthetic pathway for azetidine-containing
amino acids, orchestrated by a class of non-haem iron-dependent enzymes.[5][6][7] This
pathway is exemplified by the biosynthesis of polyoximic acid, a component of the antifungal
agent polyoxin.[6][8]

Mechanism of Action:

The key enzymes in this pathway, PolF and PolE, work in concert to transform L-isoleucine and
L-valine into their corresponding azetidine derivatives.[6][9] PolF, a heme-oxygenase-like
dimetal oxidase/oxygenase (HDO), is the central player, capable of catalyzing the entire
transformation on its own.[6][10] The proposed mechanism involves the activation of an
unactivated C-H bond by a p-peroxo-Fe(lll)2 intermediate, followed by radical-mediated C-N
bond formation to close the four-membered ring.[6][7] The enzyme PolE, an Fe and pterin-
dependent oxidase, assists by desaturating the amino acid substrate, thereby increasing the
efficiency of the pathway.[6][8]

Significance for Drug Discovery:

This enzymatic system provides a direct and sustainable route to chiral azetidine amino acids
from inexpensive and readily available starting materials.[6][9] The ability to harness these
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enzymes in engineered microbial hosts opens up exciting possibilities for the large-scale
production of novel azetidine-containing building blocks for drug discovery.[5]

Protocol 1: General Procedure for the Biocatalytic Synthesis of Azetidine-2-Carboxylic Acid
Derivatives using PolF

Objective: To produce azetidine-2-carboxylic acid derivatives from L-amino acid precursors
using the non-haem iron-dependent enzyme PolF.

Materials:

Recombinant PolF enzyme (expressed and purified from E. coli)
 L-isoleucine or L-valine

o Potassium phosphate buffer (100 mM, pH 7.5)

e (NHa)2Fe(S0a4)2:6H20

 L-ascorbic acid

e a-ketoglutarate

» Catalase

» Reaction vessel (e.g., microcentrifuge tubes or a larger bioreactor)

e Incubator shaker

LC-MS for product analysis
Procedure:

e Reaction Setup: In a sterile reaction vessel, prepare the reaction mixture with the following
components at the indicated final concentrations:

o Potassium phosphate buffer (100 mM, pH 7.5)

o L-isoleucine or L-valine (10 mM)
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[e]

(NHa4)2Fe(S0a4)2:6H20 (1 mM)

o

L-ascorbic acid (2 mM)

[¢]

o-ketoglutarate (1 mM)

[¢]

Catalase (100 U/mL)

[e]

Purified PolF enzyme (0.1 mg/mL)

e Initiation: Pre-incubate the mixture at 25°C for 5 minutes to allow for complex formation.

 Incubation: Incubate the reaction mixture at 25°C with gentle agitation (e.g., 200 rpm) for 12-
24 hours.

e Quenching: Stop the reaction by adding an equal volume of cold methanol or by heat
inactivation at 80°C for 10 minutes.

e Analysis: Centrifuge the quenched reaction mixture to pellet the precipitated protein. Analyze
the supernatant by LC-MS to determine the conversion of the starting material and the
formation of the azetidine product.

Troubleshooting:

» Low Conversion: Increase the enzyme concentration or extend the reaction time. Ensure the
anaerobic conditions are maintained if oxygen-sensitive variants are used.

e Enzyme Inactivation: Add fresh ascorbic acid during the reaction to maintain a reducing
environment.

B. Engineered Cytochrome P450s for Azetidine
Synthesis via Ring Expansion

In a remarkable example of "new-to-nature™ biocatalysis, a laboratory-evolved variant of
cytochrome P450BM3 has been engineered to catalyze the enantioselective one-carbon ring
expansion of aziridines to azetidines.[11][12] This reaction proceeds via a[5][11]-Stevens
rearrangement, a transformation not previously observed in biological systems.
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Mechanism of Action:

The engineered P450 enzyme, termed a "carbene transferase," reacts with a diazo compound
(e.g., ethyl diazoacetate) to form an electrophilic iron carbenoid intermediate. This intermediate
is then trapped by the nucleophilic nitrogen of an aziridine substrate, forming an aziridinium
ylide. The enzyme's active site architecture then guides this reactive intermediate through a
highly enantioselective[5][11]-Stevens rearrangement to yield the corresponding azetidine,
while suppressing competing side reactions like cheletropic extrusion.[11]

Significance for Drug Discovery:

This biocatalytic approach provides access to a wide range of enantioenriched azetidines that
are challenging to synthesize using traditional chemical methods. The high degree of
stereocontrol (up to 99:1 er) and the potential for gram-scale production make this a valuable
tool for medicinal chemists.[11]

Protocol 2: General Procedure for the P450-Catalyzed Enantioselective Ring Expansion of
Aziridines

Objective: To synthesize enantioenriched azetidines from N-protected aziridines and a diazo
compound using an engineered cytochrome P450 enzyme.

Materials:

e Whole E. coli cells expressing the engineered P450 variant (e.g., P411-AzetS)
o N-protected aziridine (e.g., benzyl aziridine-1-carboxylate)

o Ethyl diazoacetate (EDA)

e M9 minimal media

e Glucose

o Kanamycin (or other appropriate antibiotic)

* |Isopropyl B-D-1-thiogalactopyranoside (IPTG)
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o Reaction buffer (e.g., potassium phosphate buffer, 100 mM, pH 8.0)
¢ Organic solvent for extraction (e.g., ethyl acetate)

e Chiral HPLC for enantiomeric excess determination

Procedure:

e Enzyme Expression: Grow the E. coli strain harboring the P450 variant in a suitable culture
medium supplemented with the appropriate antibiotic. Induce protein expression with IPTG
and continue cultivation at a reduced temperature (e.g., 20-25°C) for 16-24 hours.

o Cell Harvest and Preparation: Harvest the cells by centrifugation and resuspend them in the
reaction buffer to a desired optical density (e.g., ODeoo of 20).

e Reaction Setup: In a reaction vessel, combine the cell suspension with the N-protected
aziridine substrate (e.g., 5 mM) and glucose (as a source of reducing equivalents, e.g., 50
mM).

o Reaction Initiation: Add the ethyl diazoacetate (EDA) solution dropwise over a period of
several hours using a syringe pump to maintain a low concentration of the diazo compound.

 Incubation: Incubate the reaction mixture at room temperature with shaking for 24-48 hours.
o Extraction: Extract the reaction mixture with an organic solvent (e.g., ethyl acetate).

e Analysis: Analyze the organic extract by GC-MS or LC-MS to determine product formation
and by chiral HPLC to determine the enantiomeric excess.

Troubleshooting:

e Low Yield: Optimize the rate of EDA addition to minimize enzyme inactivation. Ensure
adequate aeration for cell viability and cofactor regeneration.

e Poor Enantioselectivity: Screen different engineered P450 variants to find the optimal
catalyst for the specific substrate.

Visualization of Enzymatic Azetidine Synthesis Workflows
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Caption: Enzymatic strategies for azetidine ring synthesis.

Il. Enzymatic Modification of Azetidine Derivatives:
Tailoring Functionality

Once the azetidine core is formed, enzymes can be employed for its selective modification,
providing access to a diverse range of functionalized derivatives.

A. Hydrolytic Ring Opening of Azetidines

Certain bacteria have evolved enzymes to detoxify naturally occurring azetidine-containing
compounds.[13] One such enzyme is L-azetidine-2-carboxylate (AC) hydrolase, a member of
the haloacid dehalogenase-like superfamily.[13][14]

Mechanism of Action:

AC hydrolase catalyzes the hydrolytic ring opening of L-azetidine-2-carboxylate to produce 2-
hydroxy-4-aminobutyrate.[13][15] The reaction proceeds via a covalent intermediate, where a
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conserved aspartate residue in the enzyme's active site acts as a nucleophile, attacking the C2
carbon of the azetidine ring.[16] This is followed by the hydrolysis of the resulting ester
intermediate.

Significance for Drug Discovery:

The product of this enzymatic reaction, 4-amino-2-hydroxybutanoic acid, is a valuable chiral
building block for the synthesis of aminoglycoside antibiotics like amikacin and butirosin.[14]
This enzymatic route offers a green and stereoselective alternative to chemical synthesis.

Protocol 3: General Procedure for the Hydrolytic Ring Opening of L-Azetidine-2-Carboxylate

Objective: To produce (2R)-4-amino-2-hydroxybutanoic acid from L-azetidine-2-carboxylate
using AC hydrolase.

Materials:

Recombinant AC hydrolase (expressed and purified)

o L-azetidine-2-carboxylate (L-AZC)

o Potassium phosphate buffer (100 mM, pH 8.0)

e MgClz (10 mM)

 Dithiothreitol (DTT) (20 mM)

e o-phthalaldehyde (OPA) reagent for product quantification

e Fluorometer

Procedure:

e Reaction Setup: In a microcentrifuge tube, prepare a 250 pL reaction mixture containing:
o Potassium phosphate buffer (100 mM, pH 8.0)

o MgClz (10 mM)
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o DTT (20 mM)

o L-AZC (10 mM)

e Reaction Initiation: Add purified AC hydrolase (e.g., 1 pg) to the reaction mixture and
incubate at 30°C.

o Time-Course Sampling: At various time points, withdraw a small aliquot of the reaction
mixture and stop the reaction by adding 5% HCIOa.

e Product Quantification: Centrifuge the quenched samples to remove precipitated protein. To
25 L of the supernatant, add 1 mL of OPA reagent. Measure the fluorescence at 455 nm to
guantify the primary amine product.

e Analysis: Plot the product concentration over time to determine the reaction rate.

B. Asymmetric Functionalization using Transaminases

Transaminases are powerful biocatalysts for the synthesis of chiral amines, which are
ubiquitous in pharmaceuticals.[17][18] These enzymes have been successfully applied to the
synthesis of complex molecules containing azetidine moieties.

Mechanism of Action:

Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the
transfer of an amino group from an amine donor (e.g., isopropylamine) to a prochiral ketone or
aldehyde substrate.[17][19] By selecting the appropriate (R)- or (S)-selective transaminase,
either enantiomer of the desired chiral amine can be produced with high enantiomeric excess.

Significance for Drug Discovery:

This technology is particularly valuable for the synthesis of chiral spirocyclic azetidines and
other complex azetidine-containing amines that serve as key intermediates in the development
of selective M1/M4 muscarinic receptor agonists and other therapeutic agents.[20]

Protocol 4: General Procedure for the Transaminase-Mediated Asymmetric Amination of an
Azetidine-Containing Ketone
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Objective: To synthesize a chiral azetidine-containing amine from a prochiral ketone using a
transaminase.

Materials:

o Azetidine-containing prochiral ketone

e Apanel of (R)- and (S)-selective transaminases (commercially available kits)
* |Isopropylamine (amine donor)

o Pyridoxal-5-phosphate (PLP) cofactor

e Potassium phosphate buffer (100 mM, pH 8.0)

e DMSO (co-solvent)

e Chiral HPLC for enantiomeric excess determination

Procedure:

e Enzyme Screening: In parallel in a 96-well plate, screen a panel of transaminases to identify
enzymes that show activity and selectivity towards the azetidine-containing ketone. Each
well should contain the ketone substrate, isopropylamine, PLP, and a different transaminase
in the reaction buffer.

o Reaction Optimization: Once active enzymes are identified, optimize the reaction conditions
(e.g., pH, temperature, substrate loading, co-solvent concentration) to maximize conversion
and enantioselectivity.

o Preparative Scale Reaction:

o In a larger reaction vessel, dissolve the ketone substrate in a minimal amount of DMSO
and add it to the reaction buffer.

o Add the amine donor (isopropylamine), PLP, and the selected transaminase.
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o Incubate the reaction at the optimal temperature with stirring until completion (monitor by
LC-MS).

e Work-up and Purification:
o Adjust the pH of the reaction mixture to >10 with NaOH.
o Extract the product with an organic solvent (e.g., methyl tert-butyl ether).
o Purify the product by column chromatography or crystallization.

o Analysis: Determine the enantiomeric excess of the purified product by chiral HPLC.

lll. Azetidine Derivatives as Enzyme Inhibitors: A
Focus on Monoamine Oxidase

The unique structural features of the azetidine ring make it an attractive scaffold for the design
of enzyme inhibitors.[1] A notable example is the development of azetidine-containing
compounds as inhibitors of monoamine oxidase (MAO).

Monoamine Oxidase (MAO): A Therapeutic Target

MAO is a flavin-containing enzyme located on the outer mitochondrial membrane that catalyzes
the oxidative deamination of neurotransmitters such as serotonin, dopamine, and
norepinephrine.[21][22][23] There are two isoforms, MAO-A and MAO-B, which differ in their
substrate specificity and inhibitor sensitivity.[22] Inhibitors of MAO-A are used as
antidepressants, while MAO-B inhibitors are employed in the treatment of Parkinson's disease.
[24]

Azetidines in MAO Inhibitor Design:

The incorporation of an azetidine ring into the structure of a potential MAO inhibitor can
influence its potency, selectivity, and pharmacokinetic properties. The rigid nature of the
azetidine ring can help to lock the molecule into a conformation that is optimal for binding to the
enzyme's active site. Furthermore, the azetidine nitrogen can serve as a key interaction point
with active site residues.
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Visualization of MAO Inhibition by an Azetidine Derivative
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Caption: Inhibition of the MAO catalytic cycle by an azetidine derivative.

IV. Metabolic Considerations: The Role of
Cytochrome P450

For azetidine-containing compounds to be successful as drugs, their metabolic fate must be
understood. Cytochrome P450 (P450) enzymes are a major family of enzymes involved in drug
metabolism.[25][26] The interaction of azetidine derivatives with P450s is a critical area of
investigation in drug development.

The azetidine ring can influence the metabolic stability of a drug molecule. In some cases, it
can block a site of metabolism, leading to a longer half-life. In other instances, the azetidine
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ring itself can be a site of metabolism, leading to the formation of various metabolites.
Understanding these metabolic pathways is essential for predicting the pharmacokinetic profile
and potential drug-drug interactions of new azetidine-containing drug candidates.

V. Conclusion and Future Outlook

The synergy between biocatalysis and azetidine chemistry is paving the way for the
development of novel therapeutics and more sustainable chemical manufacturing processes.
The discovery of enzymes that can synthesize the azetidine ring de novo, coupled with the
power of directed evolution to create enzymes for non-natural transformations, has significantly
expanded the accessibility of this important heterocyclic scaffold. As our understanding of these
enzymatic systems deepens, we can expect to see the development of even more
sophisticated biocatalytic cascades for the synthesis and functionalization of complex
azetidine-containing molecules, further accelerating innovation in drug discovery and
development.
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